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Compound of Interest

Compound Name: Terbium-155

Cat. No.: B1209105 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling of Terbium-155.

This document provides critical safety and logistical information for the handling of Terbium-
155 (¹⁵⁵Tb), a radiolanthanide with significant applications in nuclear medicine, particularly for

Single Photon Emission Computed Tomography (SPECT) imaging.[1][2] Adherence to these

protocols is paramount to ensure the safety of all personnel and the integrity of experimental

outcomes.

Radiological Properties of Terbium-155
A thorough understanding of the radiological properties of ¹⁵⁵Tb is the foundation of safe

handling. Key data is summarized in the table below.

Property Value

Half-life (T½) 5.32 days

Decay Mode Electron Capture (EC)

Primary Emissions Gamma (γ) rays, Auger electrons

Gamma Energy (Intensity) 87 keV (32%), 105 keV (25%)

Daughter Nuclide Gadolinium-155 (¹⁵⁵Gd) (Stable)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1209105?utm_src=pdf-interest
https://www.benchchem.com/product/b1209105?utm_src=pdf-body
https://www.benchchem.com/product/b1209105?utm_src=pdf-body
https://www.benchchem.com/product/b1209105?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590989/
https://www.benchchem.com/product/b1209105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source:[2][3]

Personal Protective Equipment (PPE)
The principle of ALARA (As Low As Reasonably Achievable) must be strictly followed to

minimize radiation exposure.[4] The following PPE is mandatory when handling unsealed

sources of Terbium-155:

Body Protection: A full-length laboratory coat, worn closed with sleeves rolled down, is

required.[5] For procedures with a higher risk of contamination, disposable coveralls should

be considered.

Hand Protection: Double-gloving with nitrile or latex gloves is essential to prevent skin

contamination.[4][5] Gloves should be changed frequently, at least every hour, or

immediately if contamination is suspected.[6] When handling stock solutions, which are likely

to be highly concentrated, frequent glove changes are crucial to prevent the spread of

contamination.[5]

Eye Protection: Safety glasses or goggles must be worn at all times to protect the eyes from

splashes of radioactive material.[4][5]

Dosimetry: Personnel must wear appropriate radiation monitoring badges, such as whole-

body and ring dosimeters, to track their radiation exposure.[7] Ring dosimeters should be

worn under the outer glove to prevent contamination.[5]

Operational Plan for Handling Terbium-155
A systematic approach to handling ¹⁵⁵Tb is critical for safety and experimental success.

1. Preparation:

Designated Area: All work with ¹⁵⁵Tb must be conducted in a designated and clearly labeled

radioactive work area.[8]

Shielding: Use appropriate shielding, such as lead bricks or leaded glass, to reduce

exposure to gamma radiation. The inverse square law (doubling the distance from the source

quarters the radiation dose) should also be utilized as a protective measure.[7]
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Fume Hood: For any procedures that may generate aerosols or involve volatile compounds,

work must be performed in a certified fume hood.[4]

Spill Tray and Absorbent Paper: Cover the work surface with absorbent paper placed within

a spill tray to contain any potential spills.[6][7]

"Cold" Run: Before handling the radioactive material, perform a "cold" run of the entire

procedure with non-radioactive materials to identify and rectify any potential issues in the

workflow.[6]

2. Handling:

Minimize Time: Plan experiments to minimize the time spent in close proximity to the

radioactive source.[7]

Use Handling Tools: Employ forceps, tongs, or other remote handling tools to increase the

distance from the source.

No Mouth Pipetting: The use of mouth-operated pipettes is strictly prohibited.[6][7] Always

use mechanical pipetting devices.[6]

Secure Storage: When not in use, ¹⁵⁵Tb stock vials must be stored in a locked and shielded

container in a designated radioactive materials storage area.[5]

3. Post-Handling:

Monitoring: After completing the work, and before leaving the designated area, monitor your

hands, clothing, and the work area for contamination using a suitable survey meter (e.g., a

Geiger counter).[6][7]

Hand Washing: Wash hands thoroughly after removing gloves.

Decontamination: If any contamination is found on surfaces, decontaminate the area

immediately following the procedures outlined below.

Waste Disposal Plan
Radioactive waste must be managed and disposed of according to strict regulatory guidelines.
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1. Solid Waste:

Segregation: Keep radioactive and non-radioactive waste separate.

Collection: Place all disposable items contaminated with ¹⁵⁵Tb (e.g., gloves, absorbent

paper, pipette tips) into a clearly labeled and shielded radioactive waste container.

Decay-in-Storage: Due to its relatively short half-life of 5.32 days, solid waste contaminated

with ¹⁵⁵Tb can be managed through decay-in-storage.[9] This involves storing the waste in a

secure, shielded location until its radioactivity has decayed to background levels (typically

after 10 half-lives, or approximately 54 days).

Final Disposal: Once the waste has decayed to background levels, the radiation labels must

be defaced or removed, and the waste can then be disposed of as regular trash.[9]

2. Liquid Waste:

Collection: Collect liquid waste containing ¹⁵⁵Tb in a designated, labeled, and sealed

container.

Solidification: Depending on institutional and regulatory requirements, aqueous liquid waste

may need to be solidified before disposal.

Decay-in-Storage: Similar to solid waste, liquid waste can be stored for decay.

Sanitary Sewer Disposal: In some cases, and in strict accordance with institutional and

regulatory limits, small quantities of readily soluble ¹⁵⁵Tb may be disposed of via the sanitary

sewer system.[9] This must be approved by the institution's Radiation Safety Officer.

Decontamination Plan
In the event of a spill or contamination, the following steps should be taken immediately:

1. Minor Spills (small volume, low activity):

Notification: Notify others in the immediate area.

Containment: Place absorbent paper over the spill to prevent it from spreading.
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Cleaning: Using tongs and wearing appropriate PPE, clean the area from the outside in with

a suitable decontamination solution (e.g., a commercially available radioactive

decontaminant or a mild detergent solution).

Monitoring: After cleaning, monitor the area with a survey meter to ensure that the

contamination has been removed.

Waste Disposal: Dispose of all cleaning materials as solid radioactive waste.

2. Major Spills (large volume, high activity):

Evacuate: Evacuate the immediate area.

Isolate: Isolate the area to prevent entry.

Notify: Immediately notify the institution's Radiation Safety Officer.

Decontamination: Decontamination should only be performed by trained personnel under the

direction of the Radiation Safety Officer.

Experimental Workflow and Signaling Pathway
Diagrams
To facilitate a clear understanding of experimental procedures, visual representations are

provided below.
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Experimental Workflow for Handling Terbium-155

Preparation

Handling

Post-Handling

1. Designate and Prepare Work Area

2. Don Appropriate PPE

3. Perform 'Cold' Run

4. Retrieve Terbium-155 from Storage

5. Perform Experimental Procedure

6. Return Terbium-155 to Storage

7. Monitor Self and Area for Contamination

8. Decontaminate if Necessary

9. Dispose of Radioactive Waste

10. Doff PPE

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Terbium-155.
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ALARA Principle in Terbium-155 Handling

ALARA Principle

Minimize Time Maximize Distance Use Shielding

Minimized Radiation Exposure

Click to download full resolution via product page

Caption: Core tenets of the ALARA principle applied to Terbium-155 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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